molecular formula C15H10O3S B8782954 2-Hydroxy-3-phenylsulfanylchromen-4-one

2-Hydroxy-3-phenylsulfanylchromen-4-one

Cat. No. B8782954
M. Wt: 270.3 g/mol
InChI Key: ZTMBRCRTMABELR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxy-3-phenylsulfanylchromen-4-one is a useful research compound. Its molecular formula is C15H10O3S and its molecular weight is 270.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Hydroxy-3-phenylsulfanylchromen-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Hydroxy-3-phenylsulfanylchromen-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H10O3S

Molecular Weight

270.3 g/mol

IUPAC Name

4-hydroxy-3-phenylsulfanylchromen-2-one

InChI

InChI=1S/C15H10O3S/c16-13-11-8-4-5-9-12(11)18-15(17)14(13)19-10-6-2-1-3-7-10/h1-9,16H

InChI Key

ZTMBRCRTMABELR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)SC2=C(C3=CC=CC=C3OC2=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 ml of hexamethylphosphoric triamide and 1.0 g (4.15 mmoles) of 3-bromo-4-hydroxycoumarin were added to a solution of 0.91 g (5.0 mmoles) of phenylthio(trimethyl)silane in 25 ml of dry acetonitrile. After refluxing for 1 hour, the mixture was evaporated and the residue was dissolved in 125 ml of ethyl acetate. The solution obtained was washed twice with 125 ml of water and the ethyl acetate layer was dried and evaporated to dryness. The solid residue was washed with 100 ml of heptane and then with three portions of 50% ethanol, was vacuum dried at 40° C. to obtain 0.79 g (70.5% yield) of 3-phenylthio-4-hydroxycoumarin melting at 186°-189° C.
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.91 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

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